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Audience: Researchers, scientists, and drug development professionals.

Introduction

Tricaprilin, a triglyceride composed of three caprylic acid (C8:0) fatty acids esterified to a
glycerol backbone, serves as a key medium-chain triglyceride (MCT). It is utilized in various
research and pharmaceutical applications, notably as a ketogenic agent and an alternative
energy source for cellular metabolism. Tricaprilin-d50 is a deuterated form of tricaprilin, where
50 hydrogen atoms have been replaced by deuterium. This stable isotope labeling makes it an
invaluable tool for metabolic studies, allowing researchers to trace the uptake, transport, and
catabolism of its constituent fatty acids and glycerol without the use of radioactive isotopes.

This application note provides detailed protocols for the preparation of Tricaprilin-d50 stock
solutions for use in a range of in vitro experiments, including but not limited to, metabolic flux
analysis, lipid droplet dynamics, and cellular energy metabolism studies.

Physicochemical Data and Solubility
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The physical and chemical properties of Tricaprilin-d50 are assumed to be highly similar to its

non-deuterated analog, Tricaprilin. Quantitative data for solubility and storage are summarized

in the table below.

Property Value Source/Comment
Molecular Formula C27D5006 --INVALID-LINK--
Molecular Weight 520.99 g/mol --INVALID-LINK--

Solubility in DMSO

~41.67 mg/mL (~80 mM)

Based on data for Tricaprilin. --
INVALID-LINK--

Solubility in Ethanol

Miscible

Medium-chain triglycerides are

generally miscible with alcohol.

Aqueous Solubility

Practically Insoluble

--INVALID-LINK--

Recommended Solvents

Dimethyl sulfoxide (DMSO),
Ethanol (EtOH)

For preparation of high-

concentration stock solutions.

Storage (Powder)

2-8°C, sealed from moisture

--INVALID-LINK--

Storage (Stock Solution)

-20°C for short-term (1 month),
-80°C for long-term (6 months)

General recommendation for
lipid stock solutions. --
INVALID-LINK--

Experimental Protocols

Materials

Tricaprilin-d50 (solid or oil)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Ethanol (200 proof, absolute), molecular biology grade

Calibrated pipettes and sterile, filtered pipette tips

Sterile, conical-bottom tubes (e.g., 1.5 mL, 15 mL, or 50 mL)
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e \ortex mixer
o \Water bath sonicator

 Sterile syringe filters (0.22 um), compatible with the chosen solvent (e.g., PTFE for organic
solvents)

Protocol 1: Preparation of Tricaprilin-d50 Stock Solution
in DMSO

This protocol is suitable for preparing a high-concentration stock solution.

e Weighing: In a sterile conical tube, accurately weigh the desired amount of Tricaprilin-d50.
For example, to prepare 1 mL of an 80 mM stock solution, weigh out 41.68 mg of Tricaprilin-
d50.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube.

 Dissolution: Vortex the mixture vigorously for 1-2 minutes. If the Tricaprilin-d50 is not fully
dissolved, sonicate the tube in a water bath for 5-10 minutes, or until the solution becomes
clear. Gentle warming (up to 37°C) can also aid dissolution.

» Sterilization: Sterilize the stock solution by passing it through a 0.22 pum syringe filter into a
sterile, light-protected tube.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for
up to six months.

Protocol 2: Preparation of Tricaprilin-d50 Stock Solution
in Ethanol

This protocol is an alternative for cell lines that are sensitive to DMSO.
» Weighing: Accurately weigh the desired amount of Tricaprilin-d50 into a sterile conical tube.

¢ Solvent Addition: Add the required volume of absolute ethanol.
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« Dissolution: Vortex thoroughly. As medium-chain triglycerides are miscible with ethanol,
dissolution should occur readily. Sonication can be used to ensure homogeneity.

o Sterilization: Filter-sterilize the solution as described in Protocol 1.

» Aliquoting and Storage: Aliquot and store the ethanolic stock solution at -20°C or -80°C.
Ensure the tubes are tightly sealed to prevent evaporation of the ethanol.

Preparation of Working Solutions for Cell Culture

It is critical to maintain a low final concentration of the organic solvent in the cell culture
medium to avoid cytotoxicity (typically < 0.5% v/v).

e Pre-warming: Gently warm the required aliquot of the Tricaprilin-d50 stock solution and the
cell culture medium to 37°C.

« Dilution: Serially dilute the stock solution in pre-warmed cell culture medium to achieve the
desired final concentration. It is recommended to add the stock solution to the medium while
gently vortexing to ensure rapid and uniform dispersion. For example, to prepare a 100 uM
working solution from an 80 mM stock, you can perform a 1:800 dilution (e.g., add 1.25 pL of
stock to 1 mL of medium).

o Application to Cells: Immediately add the final working solution to your cell cultures.

Note on Working Concentrations: The optimal working concentration of Tricaprilin-d50 will
vary depending on the cell type and experimental goals. A starting concentration in the range of
50-200 pM is recommended, with optimization based on dose-response and time-course

experiments.

Visualizations
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Workflow for Tricaprilin-d50 Stock Solution Preparation
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Caption: Workflow for preparing and using Tricaprilin-d50 solutions.
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Metabolic Fate of Tricaprilin-d50 in a Cell
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Caption: Simplified metabolic pathway of Tricaprilin-d50.

Safety Precautions

¢ Always consult the Safety Data Sheet (SDS) provided by the supplier for detailed safety
information.
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e Handle Tricaprilin-d50 in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

o DMSO is readily absorbed through the skin and can carry dissolved substances with it.
Exercise caution when handling DMSO stock solutions.

o Ethanol is flammable. Keep it away from open flames and ignition sources.

By following these guidelines and protocols, researchers can successfully prepare stable,
sterile stock solutions of Tricaprilin-d50 for a variety of in vitro applications, enabling precise
and reliable metabolic tracing studies.

o To cite this document: BenchChem. [Preparing Tricaprilin-d50 Stock Solutions for In Vitro
Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402884/docs#preparing-tricaprilin-d50-stock-
solutions-for-in-vitro-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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